Cas no 887214-40-6 (1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine)

• Product Name: 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine
• CAS No: 887214-40-6
• MF: C₂₁H₂₁BrN₆O₂S
• MW: 501.399441480637
• CID: 6584188
• PubChem ID: 16807386
• Update Time: 2025-07-09

1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine
• 3-[(4-bromophenyl)sulfonyl]-5-(4-ethylpiperazin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline
• NCGC00675065-01
• F1609-1162
• 3-(4-bromophenyl)sulfonyl-5-(4-ethylpiperazin-1-yl)triazolo[1,5-a]quinazoline
• 3-((4-bromophenyl)sulfonyl)-5-(4-ethylpiperazin-1-yl)-[1,2,3]triazolo[1,5-a]quinazoline
• 887214-40-6
• AKOS001862872
• 1-[3-(4-BROMOBENZENESULFONYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-YL]-4-ETHYLPIPERAZINE
• [1,2,3]Triazolo[1,5-a]quinazoline, 3-[(4-bromophenyl)sulfonyl]-5-(4-ethyl-1-piperazinyl)-

• Inchi： 1S/C21H21BrN6O2S/c1-2-26-11-13-27(14-12-26)19-17-5-3-4-6-18(17)28-20(23-19)21(24-25-28)31(29,30)16-9-7-15(22)8-10-16/h3-10H,2,11-14H2,1H3
• InChI Key： RUPDSPXJIRUOSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 500.06301g/mol
• Monoisotopic Mass: 500.06301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 7.47±0.10(Predicted)

Additional information on 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine

Recent Advances in the Study of 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine (CAS: 887214-40-6)

In recent years, the compound 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine (CAS: 887214-40-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique quinazoline and triazole moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. The following research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation and triazole formation steps. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production for preclinical and clinical studies.

From a mechanistic perspective, this compound has been identified as a potent inhibitor of several protein kinases, including those implicated in cancer cell proliferation and survival. In vitro studies have shown that it selectively targets the ATP-binding sites of specific kinases, leading to apoptosis in malignant cells. Notably, its efficacy has been demonstrated in cell lines resistant to conventional chemotherapeutic agents, suggesting its potential as a second-line treatment option. Molecular docking simulations have further elucidated the binding interactions, providing a foundation for structure-activity relationship (SAR) studies.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. Animal models of xenograft tumors have shown significant tumor growth inhibition with minimal off-target effects. These findings are supported by toxicological assessments indicating a manageable safety profile. However, further studies are needed to address potential drug-drug interactions and long-term toxicity, which are critical for translational research.

In conclusion, 1-3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-ethylpiperazine represents a promising candidate for anticancer therapy. Its unique chemical structure and selective kinase inhibition properties position it as a valuable lead compound for further development. Future research should focus on clinical trials to validate its efficacy and safety in human subjects, as well as exploring its potential in combination therapies. The ongoing investigation into this molecule underscores the importance of innovative chemical entities in addressing unmet medical needs in oncology.